Cas no 148672-39-3 (1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-)

• Product Name: 1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-
• CAS No: 148672-39-3
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 136774
• PubChem ID: 12121944
• Update Time: 2025-04-19

1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-(4-bromo-3-methylphenyl)-5-methyl-
• 3-(4-bromo-3-methylphenyl)-5-methyl-1,2,4-Oxadiazole
• 3-(4'-bromo-3'-methylphenyl)-5-methyl-1,2,4-oxadiazole
• ACMC-1C49P
• AG-D-94360
• CTK4C5885
• I14-38308
• SureCN5117600
• BS-25272
• FT-0724988
• 148672-39-3
• 3-(4-bromo-3-methylphenyl)-5-methyl-[1,2,4]oxadiazole
• E84861
• AKOS015911790
• DTXSID80478001
• UONXUQMORLOTSQ-UHFFFAOYSA-N
• CS-0433592
• AMY1995
• SCHEMBL5117600
• DA-25214

• Inchi： 1S/C10H9BrN2O/c1-6-5-8(3-4-9(6)11)10-12-7(2)14-13-10/h3-5H,1-2H3
• InChI Key： UONXUQMORLOTSQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=NOC(C)=N2)C=C1C

Computed Properties

• Exact Mass: 251.99000
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.11590